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Abstract
Dihydroxymalonic acid (IUPAC name: 2,2-dihydroxypropanedioic acid) is a unique

dicarboxylic acid notable for its stable geminal diol structure.[1][2] As a key organic building

block and a compound of interest in biochemical and pharmaceutical research, its

unambiguous structural confirmation and purity assessment are paramount.[3] This technical

guide provides a comprehensive, multi-technique spectroscopic approach to the analysis of

dihydroxymalonic acid. We move beyond mere data reporting to explain the causal

reasoning behind methodological choices, ensuring a robust and self-validating analytical

workflow. This document is intended for researchers, scientists, and drug development

professionals who require a deep and practical understanding of how to characterize this and

similar highly functionalized small molecules.
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Dihydroxymalonic acid (C₃H₄O₆, Molar Mass: 136.06 g/mol ) presents a distinct analytical

challenge due to its high polarity, multiple hydrogen-bonding sites (two carboxylic acid groups,

two hydroxyl groups), and inherent symmetry.[1][2][3] The central carbon atom is bonded to two

carboxylic acid groups and two hydroxyl groups, making it a hydrated form of mesoxalic acid.[2]

This high degree of functionalization dictates the selection of spectroscopic techniques and

sample preparation protocols. A multi-pronged analytical approach is not just recommended but

essential for unequivocal characterization.

Here, we present a logical workflow for the spectroscopic analysis, ensuring that data from

each technique corroborates the others, leading to a confident structural assignment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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